5-Bromo-2-methoxy-4-methyl-3-nitropyridine

• IUPAC Name: 5-bromo-2-methoxy-4-methyl-3-nitropyridine
• InChI: InChI=1S/C7H7BrN2O3/c1-4-5(8)3-9-7(13-2)6(4)10(11)12/h3H,1-2H3
• InChI Key: BGDKJBCVNNWITN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1Br)OC)[N+](=O)[O-]
• Molecular Formula: C7H7BrN2O3
• DSSTOX Substance ID: DTXSID60654563
• Molecular Weight: 247.05 g/mol
• CAS No.: 884495-14-1

Description

5-Bromo-2-methoxy-4-methyl-3-nitropyridine is a chemical compound with the molecular formula C7H7BrN2O3. It has an average mass of 247.046 Da and a monoisotopic mass of 245.964005 Da. It is a light yellow solid.

Synthesis Analysis

The synthesis of this compound can be achieved from 2-Chloro-4-methyl-3-nitropyridine. The 2-Chloro-4-methyl-3-nitropyridine is first converted to 2-Methoxy-4-methyl-3-nitropyridine, which is then brominated to yield the final product.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring substituted with bromo, methoxy, methyl, and nitro groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a predicted boiling point of 302.8±37.0 °C and a predicted density of 1.636±0.06 g/cm3. It is soluble in chloroform, dichloromethane, and ethyl acetate.

Scientific Research Applications

• Toxicological Study : 5-Bromo-2-nitropyridine, a related compound, was identified as an intermediate in pharmaceutical and pesticide production and found to be toxic to the human body, with risks of skin and respiratory tract exposure leading to conditions like methemoglobinemia and delayed encephalopathy (Shi et al., 2022).

• Chemical Synthesis and Reactions : Studies have explored the directive influence of the N‐oxide group during the nitration of pyridine derivatives, showing the unique pathways and products of these chemical reactions (Hertog et al., 2010). Other research focused on the malonations of substituted nitropyridines, highlighting the reactivity of methoxyl groups in these compounds (Gruber, 1953).

• Large Scale Production : A study discussed the large-scale synthesis of 5-Bromo-2-nitropyridine via hydrogen peroxide oxidation, addressing challenges in process development and safety (Agosti et al., 2017).

• Solvent Influence on Reactivity : The effect of solvent polarity on the reactivity of halogeno- and alkoxy-derivatives of nitropyridines was investigated, demonstrating how solvent choice affects substitution processes (Hertog & Jouwersma, 1953).

• Photochemical Properties : Research on zinc phthalocyanine substituted with new benzenesulfonamide derivative groups containing Schiff base, related to 5-bromo-3-methoxy-2-(λ1-oxidaneyl)benzylidene, highlighted its potential for photodynamic therapy in cancer treatment due to its photochemical properties (Pişkin et al., 2020).

• Vibrational Spectral Studies : A study on 5-Bromo-2-nitropyridine analyzed its Fourier transform Raman and infrared spectra, providing insights into its molecular structure and stability (Sundaraganesan et al., 2005).

Safety and Hazards

5-Bromo-2-methoxy-4-methyl-3-nitropyridine is classified as a hazardous substance. It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Personal protective equipment should be used and all sources of ignition should be removed.

Mechanism of Action

Target of Action

It is used as a reactant in the synthesis of mln0905, a potent and orally bioavailable inhibitor of polo-like kinase 1 (plk1) . PLK1 is a crucial regulator of the cell cycle and is often overexpressed in cancer cells .

Mode of Action

Given its use in the synthesis of mln0905, it may interact with its target by inhibiting the activity of plk1, thereby disrupting cell cycle progression and potentially leading to cell death .

Biochemical Pathways

As a precursor to mln0905, it may indirectly influence the plk1 pathway, which plays a critical role in cell cycle regulation .

Pharmacokinetics

It has a boiling point of 302.8±37.0 °C and a density of 1.636±0.06 g/cm3 . It is soluble in chloroform, dichloromethane, and ethyl acetate . These properties may influence its absorption, distribution, metabolism, and excretion (ADME) in the body.

Result of Action

Its derivative mln0905 has been shown to inhibit plk1, which can disrupt cell cycle progression and potentially lead to cell death .

Action Environment

It should be stored in an inert atmosphere at room temperature for optimal stability .